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Compound of Interest

Compound Name: Acifluorfen-methyl

Cat. No.: B165782 Get Quote

Acifluorfen-methyl: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acifluorfen-methyl, a diphenyl

ether herbicide. It details its chemical properties, mechanism of action, toxicological profile, and

analytical methodologies for its detection.

Core Chemical and Physical Properties
Acifluorfen-methyl is chemically known as methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-

nitrobenzoate[1][2][3]. Its fundamental properties are summarized below.
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Property Value Source

CAS Number 50594-67-7 [2]

Molecular Formula C₁₅H₉ClF₃NO₅ [2]

Molecular Weight 375.68 g/mol
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Mechanism of Action: Protoporphyrinogen Oxidase
Inhibition
Acifluorfen-methyl functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase

(PPO). This enzyme is critical in the tetrapyrrole biosynthesis pathway, which is responsible for

the production of essential molecules like chlorophyll and heme.

The inhibition of PPO by Acifluorfen-methyl leads to the accumulation of protoporphyrinogen

IX, which then leaks from its normal location within the plastid into the cytoplasm. Here, it is

rapidly oxidized to protoporphyrin IX. Protoporphyrin IX is a powerful photosensitizing

molecule. In the presence of light and oxygen, it generates reactive oxygen species (ROS),

such as singlet oxygen. These ROS cause rapid lipid peroxidation of cell membranes, leading

to membrane disruption, leakage of cellular contents, and ultimately, cell death. This light-

dependent photooxidative damage is the primary mode of herbicidal action.
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Mechanism of action of Acifluorfen-methyl.

Toxicological Profile
The acute toxicity of Acifluorfen and its sodium salt has been evaluated in various animal

models.
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Species Route LD₅₀ Toxicity Class Source

Rat (male) Oral 2025 mg/kg Slightly Toxic

Rat (female) Oral 1370 mg/kg Slightly Toxic

Rat (sodium salt) Oral 1300 mg/kg Slightly Toxic

Rabbit Dermal >2000 mg/kg -

Rat
Inhalation (4-

hour)
>6.9 mg/L air -

Mallard Duck Oral 2821 mg/kg
Practically

Nontoxic

Bobwhite Quail Oral 325 mg/kg Moderately Toxic

Chronic exposure to high doses of Acifluorfen in rats has been associated with decreased food

consumption and increased liver and kidney weights. In the United States, Acifluorfen is

classified as a General Use Pesticide (GUP) but products containing it carry the "DANGER"

signal word due to the risk of serious eye injury.

Experimental Protocols: Analytical Determination
The determination of Acifluorfen-methyl and its metabolites in environmental and biological

matrices is crucial for regulatory and research purposes. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC) are commonly employed techniques.

Sample Preparation for Soil Analysis (EPA Method
A9208)
This protocol outlines the extraction of Acifluorfen and its metabolites from soil samples.

Extraction: Homogenize soil samples sequentially with the following solvents:

10% acetone in a solution of 0.5M KCl and 0.1M NaOH (pH > 13.0).

A 9:1 mixture of acetone and 1N HCl.
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Methanol. After each extraction, centrifuge the sample and decant the supernatant.

Acidification and Partitioning: Combine the first two extracts and acidify with 1N HCl.

Partition the combined extracts twice with dichloromethane.

Drying and Concentration: Pass the organic phase through phase separation paper to

remove water. Add acetonitrile and concentrate the sample.

Derivatization (for GC analysis): Methylate an aliquot of the concentrated sample using

trimethylsilyl diazomethane in hexane. Reconstitute the sample in toluene for GC analysis.

Cleanup for HPLC: An aliquot of the non-derivatized concentrate is used for HPLC analysis.

Chromatographic Conditions
High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection

Application: Determination of Acifluorfen and its amine metabolite in crops and soil.

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient of acetonitrile and water or an ammonium phosphate-methanol

mobile phase can be employed.

Detection: UV detection is suitable for Acifluorfen, while a fluorescence detector is used for

the acifluorfen-amine metabolite.

Limit of Quantification (LOQ): 10 µg/kg (ppb) in soil for all analytes. A modified method using

UPLC/MS/MS can achieve an LOQ of 5 µg/kg for Acifluorfen. In crops, the detection limit by

HPLC-UV is reported to be 0.02 ppm.

Gas Chromatography (GC) with Electron Capture Detection (ECD)

Application: Analysis of methylated derivatives of Acifluorfen and its metabolites in soil.

Column: A high-resolution fused silica capillary GC column is appropriate.

Injector: Splitless injection is commonly used.
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Detector: An Electron Capture Detector (ECD) provides high sensitivity for halogenated

compounds like Acifluorfen-methyl.

Limit of Quantification (LOQ): 10 µg/kg (ppb) in soil for methylated analytes.

General analytical workflow for Acifluorfen-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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